Cas no 2098123-38-5 (ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate)

• Product Name: ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2098123-38-5
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 5725423
• PubChem ID: 121208614
• Update Time: 2025-05-24

ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate
• ethyl 3-[4-(hydroxymethyl)triazol-1-yl]pyrrolidine-1-carboxylate
• F2157-0173
• AKOS026718015
• 2098123-38-5
• starbld0036022

• Inchi： 1S/C10H16N4O3/c1-2-17-10(16)13-4-3-9(6-13)14-5-8(7-15)11-12-14/h5,9,15H,2-4,6-7H2,1H3
• InChI Key： NTGADKQAQXWABL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(C1)N1C=C(CO)N=N1)=O

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 80.5Ų

Additional information on ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of Ethyl 3-(4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl)Pyrrolidine-1-Carboxylate (CAS No. 2098123-38-5)

Ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 2098123-38-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique pyrrolidine backbone integrated with a 1,2,3-triazole moiety, making it a versatile building block for the synthesis of biologically active molecules. Its structural complexity and functional groups, such as the hydroxymethyl and carboxylate groups, contribute to its potential applications in pharmaceutical research and bioconjugation.

The growing interest in click chemistry and bioorthogonal reactions has further highlighted the importance of compounds like ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate. Researchers are particularly intrigued by its ability to serve as a molecular scaffold for designing targeted therapeutics and imaging agents. Recent studies have explored its utility in proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors, aligning with the current trend of precision medicine and personalized therapies.

From a synthetic chemistry perspective, the compound's CAS No. 2098123-38-5 is often referenced in patents and academic publications focusing on azole derivatives and nitrogen-containing heterocycles. Its triazole ring is known for its stability and ability to participate in hydrogen bonding, which is critical for drug-receptor interactions. This property has led to its inclusion in libraries for high-throughput screening (HTS) and fragment-based drug design (FBDD).

In the context of green chemistry, the synthesis of ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate has been optimized to reduce environmental impact. Modern protocols emphasize catalyst-free reactions and aqueous-phase conditions, addressing the demand for sustainable chemical processes. This aligns with the broader industry shift toward eco-friendly synthesis and renewable feedstocks.

The compound's potential extends to material science, where its triazole-pyrrolidine hybrid structure is explored for polymer modification and surface functionalization. Its hydroxymethyl group offers a handle for further derivatization, enabling the creation of smart materials with tailored properties. This versatility has sparked interest in applications ranging from biodegradable plastics to conductive polymers.

As the scientific community continues to investigate CAS No. 2098123-38-5, its role in interdisciplinary research becomes increasingly evident. Whether in drug development, material engineering, or catalysis, ethyl 3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxylate exemplifies the convergence of chemical innovation and practical applications. Future studies are expected to uncover even more groundbreaking uses for this remarkable compound.